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impurities

  • 2-Propanol, 1,3-bis(o-methoxyphenoxy)-
    2-Propanol, 1,3-bis(o-methoxyphenoxy)-
    • Cat. No.:
    • B195955
    • CAS No.:
    • 16929-60-5
    • Molecular Formula:
    • C17H20O5
    • Molecular Weight:
    • 304.34 g/mol
    Description
    Guaifenesin Impurity D is an impurity of Atenolol. lt is also used in various preparations of organic synthetic compounds.
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  • Diphenylacetyl chloride
    Diphenylacetyl chloride
    • Cat. No.:
    • B195547
    • CAS No.:
    • 1871-76-7
    • Molecular Formula:
    • C14H11ClO
    • Molecular Weight:
    • 230.69 g/mol
    Description
    Diphenylacetyl Chloride is a reagent used in the synthesis of β-lactam estrogen receptor antagonists promoting antiproliferative and anti-tubulin polymerizatiion activity.
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  • Desmethyltrimipramine
    Desmethyltrimipramine
    • Cat. No.:
    • B195984
    • CAS No.:
    • 2293-21-2
    • Molecular Formula:
    • C19H24N2
    • Molecular Weight:
    • 280.4 g/mol
    Description
    A metabolite of Trimipramine
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  • 5-Chloro-2-methyl-4-isothiazolin-3-one
    5-Chloro-2-methyl-4-isothiazolin-3-one
    • Cat. No.:
    • B196307
    • CAS No.:
    • 26172-55-4
    • Molecular Formula:
    • C4H4ClNOS
    • Molecular Weight:
    • 149.60 g/mol
    Description
    Chloromethylisothiazolinone is a 1,2-thiazole that is 4-isothiazolin-3-one bearing a methyl group on the nitrogen atom and a chlorine at C-5. It is a powerful biocide and preservative and is the major active ing...
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  • 10-Methoxycarbamazepine
    10-Methoxycarbamazepine
    • Cat. No.:
    • B195698
    • CAS No.:
    • 28721-09-7
    • Molecular Formula:
    • C16H14N2O2
    • Molecular Weight:
    • 266.29 g/mol
    Description
    Intermediate in the preparation of dibenzazepine derivatives.
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  • Ethyl 3-(acetoxy)crotonate
    Ethyl 3-(acetoxy)crotonate
    • Cat. No.:
    • B195343
    • CAS No.:
    • 29214-62-8
    • Molecular Formula:
    • C8H12O4
    • Molecular Weight:
    • 172.18 g/mol
    Description
    An impurity of Edaravone, a medication for the recovery from stroke.
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  • 3-Oxo Citalopram
    3-Oxo Citalopram
    • Cat. No.:
    • B195629
    • CAS No.:
    • 372941-54-3
    • Molecular Formula:
    • C20H19FN2O2
    • Molecular Weight:
    • 338.4 g/mol
    Description
    3-Oxo Citalopram is a Citalopram intermediate.
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  • 6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline
    6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline
    • Cat. No.:
    • B192933
    • CAS No.:
    • 391860-73-4
    • Molecular Formula:
    • C13H9ClF3N
    • Molecular Weight:
    • 271.66 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Monoacetyl bisacodyl
    Monoacetyl bisacodyl
    • Cat. No.:
    • B194748
    • CAS No.:
    • 72901-16-7
    • Molecular Formula:
    • C20H17NO3
    • Molecular Weight:
    • 319.4 g/mol
    Description
    Bisacodyl Impurity C is an impurtiy in the preparation of Bisacodyl.
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  • 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide)
    2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide)
    • Cat. No.:
    • B194666
    • CAS No.:
    • 745798-07-6
    • Molecular Formula:
    • C20H27ClN3O2
    • Molecular Weight:
    • 339.4 g/mol
    Description
    an impurity in the synthesis of Lidocaine Hydrochloride
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